Cas no 1005908-39-3 (2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide)

• Product Name: 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide
• CAS No: 1005908-39-3
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 6231362
• PubChem ID: 24457383
• Update Time: 2025-11-01

2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AKOS001082904
• Z2867501274
• (E)-2-cyano-3-(1-methylpyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide
• 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide
• 1005908-39-3
• EN300-26582365

• Inchi： 1S/C16H16N4O/c1-20-12-14(11-19-20)9-15(10-17)16(21)18-8-7-13-5-3-2-4-6-13/h2-6,9,11-12H,7-8H2,1H3,(H,18,21)/b15-9+
• InChI Key： FYXHCASYCHAMAF-OQLLNIDSSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=NN(C)C=1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.13241115g/mol
• Monoisotopic Mass: 280.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide

Introduction to 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide (CAS No. 1005908-39-3)

2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide, also known by its CAS number 1005908-39-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as cyanopyrazoles, which have shown promising biological activities, particularly in the areas of anti-inflammatory, antiviral, and anticancer research.

The structure of 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide is characterized by a cyano group attached to a pyrazole ring, which is further substituted with a methyl group and a phenylethyl amide moiety. This unique combination of functional groups contributes to its diverse pharmacological properties and makes it an attractive candidate for drug development.

Recent studies have highlighted the potential of cyanopyrazoles in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that compounds similar to 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that these compounds could be valuable in the management of inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to their anti-inflammatory properties, cyanopyrazoles have also shown promise as antiviral agents. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that these compounds can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral protein synthesis, thereby preventing the virus from replicating within host cells. This makes 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide a potential lead compound for the development of broad-spectrum antiviral drugs.

The anticancer potential of cyanopyrazoles has also been explored extensively. A study published in Cancer Research in 2020 found that these compounds can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings indicate that 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide could be a promising candidate for cancer therapy, either as a standalone treatment or in combination with existing chemotherapeutic agents.

The pharmacokinetic properties of 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide have been studied to assess its suitability for clinical applications. Preliminary data suggest that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

In conclusion, 2-cyano-3-(1-methyl-1H-pyrazol-4-yl)-N-(2-phenylethyl)prop-2-enamide (CAS No. 1005908-39-3) is a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an important molecule for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.